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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive structural analysis of Cefuroxime, a second-

generation cephalosporin antibiotic. The document elucidates the compound's chemical

properties, spectroscopic data, and mechanism of action. Detailed experimental methodologies

for key analytical techniques are provided, and quantitative data are summarized in structured

tables. A central focus is the visualization of the drug's mechanism of action through a detailed

signaling pathway diagram, rendered using Graphviz. This guide is intended to serve as a

valuable resource for researchers, scientists, and professionals involved in drug development

and the study of antimicrobial agents. It is important to note that while extensive spectroscopic

and chemical data are presented, detailed crystallographic data such as specific bond lengths

and angles from X-ray diffraction studies were not publicly available at the time of this

compilation.
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Cefuroxime is a semi-synthetic, broad-spectrum cephalosporin antibiotic.[1] It is widely used in

the treatment of various bacterial infections, including respiratory tract infections, skin and soft

tissue infections, and meningitis.[2] Cefuroxime is available for parenteral administration as

Cefuroxime sodium and for oral administration as the prodrug Cefuroxime axetil.[3][4] The

axetil ester enhances the drug's lipophilicity, allowing for better absorption from the

gastrointestinal tract, after which it is hydrolyzed to the active Cefuroxime molecule.[4] This

guide will focus on the structural and mechanistic aspects of the active Cefuroxime compound.

Chemical and Physical Properties
Cefuroxime is a complex organic molecule with a β-lactam ring fused to a dihydrothiazine ring,

a characteristic feature of cephalosporins. The chemical structure and key properties are

summarized below.

Property Value Reference

IUPAC Name

(6R,7R)-3-

(carbamoyloxymethyl)-7-

[[(2Z)-2-(furan-2-yl)-2-

methoxyiminoacetyl]amino]-8-

oxo-5-thia-1-

azabicyclo[4.2.0]oct-2-ene-2-

carboxylic acid

[5]

Molecular Formula C₁₆H₁₆N₄O₈S [5]

Molecular Weight 424.39 g/mol [6]

CAS Number 55268-75-2 [6]

Appearance White crystalline solid [6]

Melting Point 218-225 °C [5]

LogP -0.16 [5]

Hydrogen Bond Donors 3 [5]

Hydrogen Bond Acceptors 10 [5]
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Spectroscopic Analysis
Mass Spectrometry
Mass spectrometry is a critical tool for the identification and structural elucidation of

Cefuroxime. Electrospray ionization (ESI) is a commonly employed technique.

Experimental Protocol: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

A typical LC-MS/MS method for the quantification of Cefuroxime in a biological matrix such as

plasma involves the following steps:

Sample Preparation: Protein precipitation is a common method for sample clean-up. To 100

µL of plasma, 200 µL of ice-cold methanol containing an internal standard (e.g., a deuterated

analog of Cefuroxime) is added. The mixture is vortexed and then centrifuged to pellet the

precipitated proteins. The supernatant is then transferred for analysis.

Chromatographic Separation: A reversed-phase C18 column is typically used for separation.

The mobile phase often consists of a gradient of an aqueous solution (e.g., 0.1% formic acid

in water) and an organic solvent (e.g., acetonitrile or methanol).

Mass Spectrometric Detection: A triple quadrupole mass spectrometer with an ESI source

operating in positive ion mode is commonly used. The transitions of the precursor ion to

product ions are monitored in Multiple Reaction Monitoring (MRM) mode for quantification.

Ion m/z Description

[M+H]⁺ 425.1 Protonated molecule

Fragment 1 207.1

Corresponds to the furyl-

methoxyimino-acetyl side

chain

Fragment 2 152.0
Further fragmentation of the

side chain

Note: The exact m/z values may vary slightly depending on the instrument and experimental

conditions.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR spectroscopy is used to confirm the structure of Cefuroxime by identifying the

chemical environment of its protons.

Experimental Protocol: ¹H NMR Spectroscopy

Sample Preparation: A small amount of Cefuroxime is dissolved in a suitable deuterated

solvent, such as deuterium oxide (D₂O) or deuterated dimethyl sulfoxide (DMSO-d₆).

Data Acquisition: The ¹H NMR spectrum is acquired on a high-field NMR spectrometer (e.g.,

400 MHz or higher).

Data Analysis: The chemical shifts (δ), splitting patterns (multiplicity), and integration values

of the signals are analyzed to assign them to the respective protons in the Cefuroxime

molecule.

While a complete assignment of all peaks is beyond the scope of this guide, some

characteristic chemical shifts for Cefuroxime have been reported. The spectrum of the prodrug,

Cefuroxime axetil, shows distinct signals for the axetil group, which are absent in the active

Cefuroxime spectrum.

Mechanism of Action
Cefuroxime exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[5]

[7] This process is crucial for maintaining the structural integrity of the bacterium, and its

disruption leads to cell lysis and death. The primary target of Cefuroxime and other β-lactam

antibiotics are the penicillin-binding proteins (PBPs).[7]

Signaling Pathway: Bacterial Cell Wall Synthesis and
Inhibition
The following diagram illustrates the key steps in the synthesis of the peptidoglycan layer of the

bacterial cell wall and the point of inhibition by Cefuroxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1219806/docs#structural-analysis-of-cefuroxime-an-
in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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